Cas no 851864-02-3 (2-(benzylsulfanyl)-1-(2,6-difluorobenzoyl)-4,5-dihydro-1H-imidazole)

• Product name: 2-(benzylsulfanyl)-1-(2,6-difluorobenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851864-02-3
• MF: C₁₇H₁₄F₂N₂OS
• MW: 332.367669582367
• CID: 5847885
• PubChem ID: 4612087

2-(benzylsulfanyl)-1-(2,6-difluorobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2,6-difluorophenyl)methanone
• Methanone, (2,6-difluorophenyl)[4,5-dihydro-2-[(phenylmethyl)thio]-1H-imidazol-1-yl]-
• 851864-02-3
• AKOS024588502
• (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(2,6-difluorophenyl)methanone
• DTXSID001328386
• SMR000323188
• CHEMBL1541847
• HMS2745O23
• 2-(benzylsulfanyl)-1-(2,6-difluorobenzoyl)-4,5-dihydro-1H-imidazole
• MLS000683108
• F0630-0225

• Inchi： 1S/C17H14F2N2OS/c18-13-7-4-8-14(19)15(13)16(22)21-10-9-20-17(21)23-11-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key： DRRPHSIVAZTANT-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1F)(N1C(SCC2=CC=CC=C2)=NCC1)=O

Computed Properties

• Exact Mass: 332.07949057g/mol
• Monoisotopic Mass: 332.07949057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 3.5

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 460.9±55.0 °C(Predicted)
• pka: 0.30±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives